Cas no 898792-68-2 (2-Cyano-3'-piperidinomethyl benzophenone)

• Product Name: 2-Cyano-3'-piperidinomethyl benzophenone
• CAS No: 898792-68-2
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• MDL: MFCD03841957
• CID: 994403
• PubChem ID: 24724731
• Update Time: 2025-04-20

2-Cyano-3'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-[3-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 2-CYANO-3'-PIPERIDINOMETHYL BENZOPHENONE
• 2-CYANO-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898792-68-2
• DTXSID50643128
• MFCD03841957
• 2-cyano-3'-piperidinomethylbenzophenone
• 2-{3-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016020537
• 2-Cyano-3'-piperidinomethyl benzophenone

• MDL： MFCD03841957
• Inchi： 1S/C20H20N2O/c21-14-18-8-2-3-10-19(18)20(23)17-9-6-7-16(13-17)15-22-11-4-1-5-12-22/h2-3,6-10,13H,1,4-5,11-12,15H2
• InChI Key： FGFMYQRTSBKVOK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones